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Compound of Interest

Compound Name: 1,1-Cyclohexanediaceticacid

Cat. No.: B7785736 Get Quote

An In-depth Technical Guide to 1,1-Cyclohexanediacetic Acid

Introduction
1,1-Cyclohexanediacetic acid, with the CAS number 4355-11-7, is a dicarboxylic acid featuring

a cyclohexane ring substituted at a single carbon position with two acetic acid moieties.[1][2]

This unique structural arrangement makes it a valuable intermediate in various organic

syntheses.[2][3] Its most prominent application lies in the pharmaceutical industry as a key

precursor in the synthesis of Gabapentin, a medication used for treating epilepsy and

neuropathic pain.[4][5][6][7] Beyond its role in drug development, its bifunctional nature allows

it to be a building block for polymers, specialized esters, and other complex organic molecules.

[3]

Chemical Structure and Formula
The chemical structure of 1,1-Cyclohexanediacetic acid consists of a cyclohexane ring with two

acetic acid groups attached to the same carbon atom.

Molecular Formula: C₁₀H₁₆O₄[8][9]

Linear Formula: C₆H₁₀(CH₂CO₂H)₂

IUPAC Name: 2,2'-(Cyclohexane-1,1-diyl)diacetic acid

Synonyms: (1-Carboxymethyl-cyclohexyl)-acetic acid, 1,1-Bis(carboxymethyl)cyclohexane
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Caption: Chemical Structure of 1,1-Cyclohexanediacetic acid.

Physicochemical Properties
1,1-Cyclohexanediacetic acid is typically an off-white, solid powder.[8] A summary of its key

quantitative properties is presented in the table below.

Property Value Source(s)

Molecular Weight 200.23 g/mol [1][2][8][9]

Melting Point 181 - 185 °C [2][8][9]

Boiling Point (estimated) 297.96 °C [9]

Density (estimated) 1.1508 g/cm³ [9]

Appearance Off-white powder/solid [8]

Odor Vinegar-like [8]

CAS Number 4355-11-7 [1][2][8]

EC Number 224-427-9

SMILES
OC(=O)CC1(CCCCC1)CC(O)=

O

InChI

1S/C10H16O4/c11-8(12)6-

10(7-9(13)14)4-2-1-3-5-10/h1-

7H2,(H,11,12)(H,13,14)

Experimental Protocols: Synthesis
Several methods for the synthesis of 1,1-Cyclohexanediacetic acid have been reported. A

common approach involves the hydrolysis and decarboxylation of a precursor molecule. One

such method is the hydrolysis of 1,1-cyclohexyl dicyanoamide.[4] A greener synthesis route

using dilute sulfuric acid in high-temperature liquid water has also been developed to mitigate

the pollution and corrosion issues associated with traditional industrial processes.[10]

Protocol: Synthesis from 1,1-Cyclohexyl Dicyanoamide
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This protocol outlines the general steps for the preparation of 1,1-Cyclohexanediacetic acid

from 1,1-cyclohexyl dicyanoamide.[4][6]

Hydrolysis: 1,1-cyclohexyl dicyanoamide is subjected to a hydrolysis reaction. This is

typically carried out under acidic or neutral conditions at an elevated temperature, ranging

from 100-160 °C.[6] The reaction is held at this temperature until completion, resulting in a

paste-like hydrolysate.[6]

Decarboxylation: The resulting paste from the hydrolysis step is added to a sulfuric acid

solution to induce a decarboxylation reaction. This step yields the crude 1,1-

Cyclohexanediacetic acid product.[4][6]

Refinement: The crude product is then refined, typically through recrystallization, to obtain

the purified 1,1-Cyclohexanediacetic acid.[4][6]
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Start: 1,1-Cyclohexyl Dicyanoamide

Step 1: Hydrolysis
(100-160°C, acidic/neutral)

Paste-like Hydrolysate

Step 2: Decarboxylation
(Sulfuric Acid Solution)

Crude Product

Step 3: Refinement
(e.g., Recrystallization)

End: Purified 1,1-Cyclohexanediacetic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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